Cas no 1806935-48-7 (3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid
• CAS No: 1806935-48-7
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4867998
• Update Time: 2025-05-20

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-7-5(9)3(8(13)14)2-4(12-7)6(10)11/h2,6H,1H3,(H,13,14)
• InChI Key： XTGKJDRKESTCJI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic Acid: A Comprehensive Overview

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS No. 1806935-48-7) is a highly specialized organic compound with significant applications in the field of chemistry, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In recent years, researchers have delved into its synthesis, characterization, and potential uses, shedding light on its versatility and importance in modern chemical research.

The molecular structure of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid is characterized by a pyridine ring with multiple substituents. The presence of a chlorine atom at the 3-position, a difluoromethyl group at the 6-position, and a methoxy group at the 2-position contributes to its distinct electronic and steric properties. Additionally, the carboxylic acid group at the 4-position plays a crucial role in determining its reactivity and functionality. This combination of functional groups makes it an ideal candidate for various chemical transformations and applications.

Recent studies have focused on the synthesis of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid using advanced methodologies. One notable approach involves the substitution of chlorinated intermediates with difluoromethyl groups under specific reaction conditions. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. These advancements have not only improved the production process but also opened new avenues for scaling up the synthesis of this compound for industrial applications.

The biological activity of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid has been a focal point of recent investigations. Studies indicate that this compound exhibits potent inhibitory effects against certain enzymes, making it a promising lead compound for drug development. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in the context of treating neurodegenerative diseases. Furthermore, its role as an agrochemical has been examined, with findings suggesting potential use as a herbicide or fungicide due to its selective toxicity against plant pathogens.

In terms of environmental impact, researchers have conducted toxicity studies to assess the safety of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid. Results indicate that while it shows efficacy in biological systems, its environmental footprint is relatively low under controlled conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to develop sustainable practices for its disposal.

The application of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid in material science is another emerging area of research. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices. Preliminary experiments have shown promising results, although more work is needed to optimize its performance in these applications.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS No. 1806935-48-7) is a multifaceted compound with vast potential across various fields. Its distinctive structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in contemporary chemical research. As ongoing investigations continue to unravel its full capabilities, this compound is poised to make significant contributions to both scientific innovation and practical industrial applications.